N-(2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl)-2-phenoxypropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl)-2-phenoxypropanamide is a useful research compound. Its molecular formula is C17H21N3O2 and its molecular weight is 299.374. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitubercular Activity
Several studies have highlighted the antitubercular activity of compounds similar to N-(2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl)-2-phenoxypropanamide. Li et al. (2020) and Abdullahi et al. (2020) have synthesized and evaluated N-(2-phenoxy)ethyl imidazo[1,2-a]pyridine-3-carboxamides, showing promising in vitro activity against both drug-sensitive and multidrug-resistant strains of Mycobacterium tuberculosis (Li et al., 2020), (Abdullahi et al., 2020).
Corrosion Inhibition
The compound's structural analogues have been investigated for their role in corrosion inhibition. Cruz et al. (2004) examined the electrochemical behavior of 1-(2-ethylamino)-2-methylimidazoline, which is structurally related, finding it to be an efficient corrosion inhibitor in deaerated acid media (Cruz et al., 2004).
Cancer Research
Wiglenda et al. (2005) synthesized 1H-imidazoles and evaluated their activity as ligands for the estrogen receptor and inhibitors of cyclooxygenase, demonstrating their potential in cancer research (Wiglenda et al., 2005).
Cellular Permeability
Liu and Kodadek (2009) investigated pyrrole-imidazole polyamides, chemicals similar in structure, for their cellular permeability. They found that the conventional beta-alanine linker limited cellular permeability, highlighting the importance of structural modifications in pharmaceutical applications (Liu & Kodadek, 2009).
Nanocomposite Applications
Fröhlich et al. (2004) worked on phenolic alkylimidazolineamides for rendering layered silicates organophilic and creating polymeric nanocomposites. These studies demonstrate the utility of such compounds in material science, especially in creating novel polymeric materials (Fröhlich et al., 2004).
Antiulcer Agents
Starrett et al. (1989) synthesized imidazo[1,2-a]pyridines as potential antiulcer agents. Though they didn't show significant antisecretory activity, they exhibited good cytoprotective properties in certain models (Starrett et al., 1989).
Properties
IUPAC Name |
N-[2-(2-cyclopropylimidazol-1-yl)ethyl]-2-phenoxypropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O2/c1-13(22-15-5-3-2-4-6-15)17(21)19-10-12-20-11-9-18-16(20)14-7-8-14/h2-6,9,11,13-14H,7-8,10,12H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYEKEFJQWVMUTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCCN1C=CN=C1C2CC2)OC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.